Cas no 1038261-38-9 (1-(2-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid)

1-(2-Chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid is a heterocyclic compound featuring a triazole ring substituted with a chlorophenyl group and a carboxylic acid functionality. This structure imparts versatility in synthetic applications, particularly as a building block in medicinal chemistry and agrochemical research. The presence of both the triazole and carboxylic acid moieties allows for further derivatization, enabling the synthesis of diverse bioactive molecules. The chlorophenyl group enhances lipophilicity, potentially improving membrane permeability in drug design. This compound is valued for its stability and compatibility with standard coupling reactions, making it a practical intermediate in the development of pharmaceuticals and specialty chemicals. Its well-defined reactivity profile ensures reliable performance in multi-step syntheses.
1-(2-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid structure
1038261-38-9 structure
Product Name:1-(2-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid
CAS No:1038261-38-9
MF:C9H6ClN3O2
MW:223.615840435028
CID:4568982
Update Time:2025-10-30

1-(2-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(2-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid
    • Inchi: 1S/C9H6ClN3O2/c10-6-3-1-2-4-8(6)13-5-7(9(14)15)11-12-13/h1-5H,(H,14,15)
    • InChI Key: KFXPXGBVJANHQI-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=CC=C2Cl)C=C(C(O)=O)N=N1

1-(2-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C189090-250mg
1-(2-Chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid
1038261-38-9
250mg
$ 465.00 2022-06-06
TRC
C189090-500mg
1-(2-Chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid
1038261-38-9
500mg
$ 775.00 2022-06-06
Enamine
EN300-59974-0.05g
1-(2-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid
1038261-38-9 95.0%
0.05g
$88.0 2025-02-20
Enamine
EN300-59974-0.1g
1-(2-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid
1038261-38-9 95.0%
0.1g
$132.0 2025-02-20
Enamine
EN300-59974-0.25g
1-(2-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid
1038261-38-9 95.0%
0.25g
$188.0 2025-02-20
Enamine
EN300-59974-0.5g
1-(2-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid
1038261-38-9 95.0%
0.5g
$353.0 2025-02-20
Enamine
EN300-59974-1.0g
1-(2-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid
1038261-38-9 95.0%
1.0g
$470.0 2025-02-20
Enamine
EN300-59974-2.5g
1-(2-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid
1038261-38-9 95.0%
2.5g
$923.0 2025-02-20
Enamine
EN300-59974-5.0g
1-(2-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid
1038261-38-9 95.0%
5.0g
$1364.0 2025-02-20
Enamine
EN300-59974-10.0g
1-(2-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid
1038261-38-9 95.0%
10.0g
$2024.0 2025-02-20

Additional information on 1-(2-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid

1-(2-Chlorophenyl)-1H-1,2,3-Triazole-4-carboxylic Acid: An Overview of CAS No. 1038261-38-9

1-(2-Chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1038261-38-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique triazole core and chlorophenyl substituent, which confer it with a range of biological activities and potential therapeutic applications.

The triazole moiety is a well-known pharmacophore that is widely used in the design of bioactive molecules due to its ability to enhance the stability and bioavailability of drugs. The presence of the chlorophenyl group further modulates the compound's properties, making it an attractive candidate for various medicinal applications. Recent studies have highlighted the potential of 1-(2-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid in areas such as antimicrobial agents, anticancer drugs, and anti-inflammatory agents.

In the context of antimicrobial research, 1-(2-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid has shown promising results against a variety of bacterial and fungal pathogens. The compound's ability to disrupt microbial cell walls and inhibit essential enzymes makes it a valuable lead for the development of new antibiotics. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent activity against multidrug-resistant strains of Staphylococcus aureus and Candida albicans.

Beyond its antimicrobial properties, 1-(2-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid has also been investigated for its anticancer potential. Research conducted at the National Cancer Institute revealed that this compound can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. Specifically, it has shown efficacy against breast cancer cells (MCF-7) and colon cancer cells (HT-29) in vitro. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and death.

In addition to its direct therapeutic effects, 1-(2-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid has been explored as a scaffold for the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. This approach can improve the pharmacokinetic properties of the drug, such as solubility and bioavailability. A recent study published in Bioorganic & Medicinal Chemistry Letters reported that prodrugs derived from 1-(2-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid exhibited enhanced oral bioavailability and reduced toxicity compared to their parent compounds.

The anti-inflammatory properties of 1-(2-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid have also been studied extensively. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and promoting tissue repair. A study published in Inflammation Research demonstrated that 1-(2-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid effectively alleviated symptoms in animal models of IBD.

The synthesis of 1-(2-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid is well-documented in the literature and can be achieved through various methods. One common approach involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is a highly efficient and versatile method for constructing triazole rings. This reaction typically involves coupling an azide with an alkyne in the presence of a copper catalyst to form the desired triazole product. The use of this methodology ensures high yields and excellent regioselectivity.

The physical properties of 1-(2-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid are also important considerations for its application in pharmaceutical formulations. The compound is a white crystalline solid with a melting point ranging from 95°C to 97°C. It is moderately soluble in organic solvents such as methanol and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These properties make it suitable for various formulation strategies, including solid dispersions and nanoparticles.

In conclusion, 1-(2-chlorophenyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1038261-38-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers it with a range of biological activities that make it an attractive candidate for the development of new therapeutic agents. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its importance in the field.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd